2803477-26-9 Price
This page is the exclusive Price page for 2803477-26-9.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile
C50H34N4
690.83
5141455
2,2',2'',2'''-(1,4-Phenylenebis([1,1':3',1''-terphenyl]-5',4,4''-triyl))tetraacetonitrile Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024I90-100mg | 1pchem | 97% | 100mg | $76.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P024I90-250mg | 1pchem | 97% | 250mg | $129.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P024I90-1g | 1pchem | 97% | 1g | $346.00 | 17 Dec. 2023 | |
| Ambeed | A1536149-100mg | ambeed | 97% | 100mg | $84.0 | 19 Jul. 2024 | |
| Ambeed | A1536149-250mg | ambeed | 97% | 250mg | $142.0 | 19 Jul. 2024 | |
| Ambeed | A1536149-1g | ambeed | 97% | 1g | $381.0 | 19 Jul. 2024 | |
| Ambeed | A1536149-100mg | ambeed | 97% | 100mg | $811.0 | 04 Jun. 2025 | |
| Ambeed | A1536149-250mg | ambeed | 97% | 250mg | $1376.0 | 04 Jun. 2025 | |
| Ambeed | A1536149-1g | ambeed | 97% | 1g | $3696.0 | 04 Jun. 2025 |
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Inner Mongolia Xinhong Biological Technology Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises